Cas no 1407137-61-4 (3-(3-methoxycyclohexyl)oxypropane-1-sulfonyl chloride)

• Product Name: 3-(3-methoxycyclohexyl)oxypropane-1-sulfonyl chloride
• CAS No: 1407137-61-4
• MF: C₁₀H₁₉ClO₄S
• MW: 270.773461580276
• CID: 5150424
• PubChem ID: 64197797
• Update Time: 2025-10-25

3-(3-methoxycyclohexyl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-[(3-methoxycyclohexyl)oxy]-
• 3-(3-methoxycyclohexyl)oxypropane-1-sulfonyl chloride

• Inchi： 1S/C10H19ClO4S/c1-14-9-4-2-5-10(8-9)15-6-3-7-16(11,12)13/h9-10H,2-8H2,1H3
• InChI Key： CAGYWWNKCYYYGQ-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCOC1CCCC(OC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-(3-methoxycyclohexyl)oxypropane-1-sulfonyl chloride

Comprehensive Overview of 3-(3-Methoxycyclohexyl)oxypropane-1-sulfonyl Chloride (CAS No. 1407137-61-4)

In the realm of specialty chemicals, 3-(3-methoxycyclohexyl)oxypropane-1-sulfonyl chloride (CAS No. 1407137-61-4) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its sulfonyl chloride functional group and methoxycyclohexyl moiety, serves as a critical intermediate in organic synthesis, particularly in pharmaceuticals, agrochemicals, and advanced material sciences. Researchers and industry professionals are increasingly exploring its potential in click chemistry, bioconjugation, and catalysis, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The molecular structure of 3-(3-methoxycyclohexyl)oxypropane-1-sulfonyl chloride combines a cyclohexyl ether backbone with a reactive sulfonyl chloride group, enabling selective transformations under mild conditions. This feature makes it invaluable for constructing complex molecules, such as sulfonamides and sulfonate esters, which are pivotal in drug discovery. Recent studies highlight its role in proteolysis-targeting chimeras (PROTACs), a groundbreaking therapeutic approach targeting protein degradation. As the pharmaceutical industry shifts toward targeted therapies, this compound’s relevance continues to rise.

From an industrial perspective, CAS No. 1407137-61-4 is synthesized via controlled etherification and sulfonation processes, ensuring high purity and yield. Its stability under inert atmospheres and compatibility with common solvents like dichloromethane and tetrahydrofuran (THF) further enhance its practicality. Environmental considerations have also driven innovations in its production, with efforts focusing on green chemistry principles to minimize waste and energy consumption. These advancements resonate with global trends emphasizing sustainable manufacturing and carbon footprint reduction.

In material science, 3-(3-methoxycyclohexyl)oxypropane-1-sulfonyl chloride is employed to modify polymer surfaces, improving adhesion and durability. Its application in self-assembling monolayers (SAMs) and nanostructured materials has opened new avenues for developing smart coatings and sensors. With the rise of Internet of Things (IoT) devices, the demand for high-performance materials derived from such intermediates is projected to grow exponentially.

Safety and handling protocols for this compound adhere to standard laboratory practices, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its reactivity with nucleophiles necessitates cautious storage away from moisture and strong bases. Regulatory compliance with REACH and FDA guidelines ensures its safe use in commercial applications.

In conclusion, 3-(3-methoxycyclohexyl)oxypropane-1-sulfonyl chloride (CAS No. 1407137-61-4) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted roles in drug development, material engineering, and sustainable synthesis position it as a compound of enduring significance. As research progresses, its potential to address challenges in precision medicine and advanced materials will undoubtedly expand, solidifying its place in the scientific landscape.